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Compound of Interest

Compound Name: (1R)-IDH889

Cat. No.: B10861056

Essential Safety and Handling Guide for (1R)-
IDH889

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial safety and logistical information for the handling and disposal
of (1R)-IDH889, a potent, orally available, and brain-penetrant allosteric inhibitor of isocitrate
dehydrogenase 1 (IDH1).[1][2][3][4] Given its nature as a cytotoxic agent used in cancer
research, meticulous adherence to these procedures is paramount to ensure the safety of
laboratory personnel and the environment.

Compound and Safety Data

While a specific Safety Data Sheet (SDS) for (1R)-IDH889 is not readily available, the following
information has been compiled from supplier data and general knowledge of potent cytotoxic
compounds.
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Property Value Source

(S)-3-(2-(((S)-1-(5-(4-fluoro-3-
methylphenyl)pyrimidin-2-

Chemical Name v .y)py o MedKoo Biosciences
yl)ethyl)amino)pyrimidin-4-

yI)-4-isopropyloxazolidin-2-one

MedchemExpress, MedKoo

CAS Number 1429179-07-6 o
Biosciences
MedchemExpress, MedKoo
Molecular Formula C23H25FN6O2 o
Biosciences
Molecular Weight 436.49 g/mol MedKoo Biosciences
Appearance Solid MedKoo Biosciences
Solubility Soluble in DMSO MedchemExpress
Store at -20°C for long-term
(months to years) or 0-4°C for
Storage short-term (days to weeks). MedKoo Biosciences

Keep in a dry and dark place.

[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The
following table outlines the recommended PPE for handling (1R)-IDH889.
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PPE Component

Specification

Rationale

Double-gloving with

Prevents skin contact and

absorption. The outer glove

Gloves chemotherapy-rated nitrile should be changed
gloves. immediately upon
contamination.
Disposable, lint-free, solid-front )
) Protects skin and personal
Lab Coat gown with long sleeves and

tight-fitting cuffs.

clothing from contamination.

Eye Protection

Chemical splash goggles or a

full-face shield.

Protects against splashes and

aerosols.

Respiratory Protection

A NIOSH-approved N95 or

higher-level respirator.

Required when handling the
solid compound outside of a
certified containment device to
prevent inhalation of

aerosolized patrticles.

Operational Plan: Step-by-Step Handling

Procedures

All handling of (1R)-IDH889, especially in its solid form, must be conducted in a designated

area within a certified chemical fume hood or a biological safety cabinet to minimize exposure

risk.

» Preparation:

o Ensure all necessary PPE is worn correctly before entering the designated handling area.

o Verify that the chemical fume hood or biological safety cabinet is functioning correctly.

o Cover the work surface with disposable, absorbent bench paper.

o Assemble all necessary equipment (e.g., analytical balance, spatulas, vials, solvents)

within the containment device.
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e Weighing and Reconstitution:
o Handle the solid compound with extreme care to avoid generating dust.
o Use a dedicated set of utensils for handling.
o Slowly and carefully weigh the desired amount of the compound.

o To reconstitute, add the solvent (e.g., DMSO) to the vial containing the solid compound.
Cap the vial securely and mix gently until the solid is completely dissolved.

e Post-Handling:

o Wipe down all surfaces and equipment within the containment device with an appropriate
deactivating agent (e.g., a solution of sodium hypochlorite), followed by 70% ethanol.

o Dispose of all contaminated disposable materials as hazardous waste.

o Remove PPE in the reverse order of donning, being careful to avoid self-contamination.
Dispose of all disposable PPE as hazardous waste.

o Wash hands thoroughly with soap and water after removing PPE.

Disposal Plan

All waste contaminated with (1R)-IDH889 must be treated as hazardous cytotoxic waste and
disposed of in accordance with institutional and local regulations.

e Solid Waste:
o Includes contaminated gloves, gowns, bench paper, pipette tips, and empty vials.

o Collect in a designated, leak-proof, and clearly labeled hazardous waste container with a
cytotoxic waste symbol.

e Liquid Waste:

o Includes unused solutions of (1R)-IDH889 and contaminated solvents.
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o Collect in a designated, sealed, and clearly labeled hazardous waste container.

o Do not dispose of liquid waste down the drain.

» Waste Disposal:
o Store hazardous waste in a secure, designated area away from general laboratory traffic.

o Arrange for disposal through a licensed hazardous waste disposal service.

Visual Workflow Diagrams

The following diagrams illustrate the key procedural workflows for handling (1R)-IDH889 safely.
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Handling Workflow for (1R)-IDH889
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Caption: Step-by-step handling workflow for (1R)-IDH889.
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Disposal Workflow for (1R)-IDH889 Waste
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Caption: Waste segregation and disposal workf

Need Custom Synthesis?

low.

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Onl

ine.
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 To cite this document: BenchChem. [Personal protective equipment for handling (1R)-
IDH889]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10861056#personal-protective-equipment-for-
handling-1r-idh889]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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